![molecular formula C27H42N4O B280505 2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one](/img/structure/B280505.png)
2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one, also known as DB2313, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DB2313 has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various fields of study.
Mechanism of Action
The mechanism of action of 2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This leads to a reduction in the growth and proliferation of cancer cells, making this compound a promising candidate for use in cancer treatment.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. These effects make this compound a promising candidate for use in a variety of research areas, including cancer biology, immunology, and neuroscience.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one in lab experiments is its potent anti-cancer properties, which make it a valuable tool for studying cancer biology and developing new cancer treatments. However, there are also some limitations to using this compound in lab experiments, including its high cost and the need for specialized equipment and expertise to synthesize and purify the compound.
Future Directions
There are many potential future directions for research involving 2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one. Some possible areas of study include:
1. Further investigation of the mechanism of action of this compound, to better understand how it works at a molecular level.
2. Development of new synthetic methods for producing this compound, to make it more accessible and cost-effective for researchers.
3. Exploration of the potential applications of this compound in other areas of research, such as immunology and neuroscience.
4. Investigation of the potential side effects of this compound, to better understand its safety profile and potential limitations for use in clinical settings.
5. Development of new formulations of this compound, such as nanoparticles or liposomes, to improve its delivery and efficacy in vivo.
Conclusion
In conclusion, this compound is a synthetic compound that has shown great promise for use in scientific research. Its potent anti-cancer properties, along with its range of biochemical and physiological effects, make it a valuable tool for studying a variety of research areas. With further investigation and development, this compound has the potential to become an important tool in the fight against cancer and other diseases.
Synthesis Methods
2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one can be synthesized using a variety of methods, including the reaction of 2,6-ditert-butyl-4-formylphenol with 2-(4,6-dibutylpyrimidin-2-yl)hydrazinecarboxamide in the presence of a catalyst. The resulting compound can then be purified using various techniques, such as column chromatography, to obtain a high-purity product.
Scientific Research Applications
2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to have potent anti-cancer properties, with studies demonstrating its ability to inhibit the growth and proliferation of cancer cells.
Properties
Molecular Formula |
C27H42N4O |
---|---|
Molecular Weight |
438.6 g/mol |
IUPAC Name |
2,6-ditert-butyl-4-[[2-(4,6-dibutylpyrimidin-2-yl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one |
InChI |
InChI=1S/C27H42N4O/c1-9-11-13-20-17-21(14-12-10-2)30-25(29-20)31-28-18-19-15-22(26(3,4)5)24(32)23(16-19)27(6,7)8/h15-18,28H,9-14H2,1-8H3,(H,29,30,31) |
InChI Key |
ZUOQLQWTKLXYOM-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCC1=CC(=NC(=N1)NNC=C2C=C(C(=O)C(=C2)C(C)(C)C)C(C)(C)C)CCCC |
SMILES |
CCCCC1=CC(=NC(=N1)NNC=C2C=C(C(=O)C(=C2)C(C)(C)C)C(C)(C)C)CCCC |
Canonical SMILES |
CCCCC1=CC(=NC(=N1)NNC=C2C=C(C(=O)C(=C2)C(C)(C)C)C(C)(C)C)CCCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.